Cas no 109-68-2 (pent-2-ene, Mixture of isomers)

2-pentene, organic chemical, molecular formula: c5h10, colorless high volatile liquid, insoluble in water, miscible in ethanol \ diethyl ether. It is mainly used in organic synthesis and as a polymerization inhibitor. This product has anesthetic effect, irritating to eyes, respiratory tract and skin. After inhalation, it causes headache \ dizziness \ nausea \ weakness \ limb weakness, etc< Br>
pent-2-ene, Mixture of isomers structure
109-68-2 structure
pent-2-ene, Mixture of isomers
109-68-2
C5H10
70.1329
MFCD00009384
81890
5326161

pent-2-ene, Mixture of isomers Properties

Names and Identifiers

    • 2-Pentene
    • 2-Pentene (cis+trans)
    • 2-pentene, mixture of isomers
    • Pentenecistrans
    • &#946
    • 2-Pentene,c&amp
    • 3-Pentene
    • Methylethylethylene
    • -n-Amylene
    • Pent-2-ene
    • s-Methylethylethylene
    • sym-Methylethylethylene
    • 2-Amylene (cis- and trans- mixture)
    • 1-Methyl-2-ethylethylene
    • NSC 7894
    • beta-Amylene
    • beta-n-Amylene
    • AMYLENE
    • 2-AMYLENE
    • B-N-AMYLENE
    • 2-N-PENTENE
    • 2-Pentene,c&t
    • CH3CH=CHC2H5
    • pent-2-ene, Mixture of isomers
    • trans-2-Amylene
    • (E)-pent-2-ene
    • EINECS 211-461-4
    • 2-PENTENE, TRANS-
    • NS00091459
    • EINECS 273-308-8
    • 68956-55-8
    • EN300-119382
    • J-002315
    • UNII-YCO1SJQ98H
    • UNII-Y5RK21VDPE
    • E-2-pentene
    • 2-Pentene, (2E)-
    • 2-Pentene, (E)-
    • EC 273-308-8
    • AKOS025311260
    • BRN 1718795
    • trans-Pent-2-ene
    • trans-beta-N-Amylene
    • 2-PENTENE (E)-FORM [MI]
    • TRANS-.BETA.-AMYLENE
    • trans-beta-Amylene
    • 2-Pentene, cis + trans
    • trans-2-Pentene, analytical standard
    • Q22051489
    • Methylbut-1-ene
    • 4-01-00-00814 (Beilstein Handbook Reference)
    • HSDB 5736
    • DTXSID50891268
    • 58718-78-8
    • A802072
    • NS00079951
    • (E)-2-Pentene
    • EINECS 203-695-0
    • (2E)-2-Pentene
    • EINECS 261-403-7
    • YCO1SJQ98H
    • trans-2-Pentene, 99%
    • 646-04-8
    • trans-2-Pentene
    • Y5RK21VDPE
    • .beta.-n-Amylene
    • MFCD00009384
    • 2-trans-Pentene
    • P0635
    • 109-68-2
    • AKOS015840014
    • D91989
    • 2-PENTENE
    • Nsc 7894
    • +Expand
    • MFCD00009384
    • QMMOXUPEWRXHJS-HWKANZROSA-N
    • InChI=1S/C5H10/c1-3-5-4-2/h3,5H,4H2,1-2H3
    • CC=CCC

Computed Properties

  • 140.1566
  • 0
  • 0
  • 1
  • 70.07825
  • 5
  • 27
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.1
  • 0
  • 0

Experimental Properties

  • 1.97250
  • 0
  • 7123
  • n20/D 1.38(lit.)
  • Not miscible or difficult to mix in water.
  • 37 °C(lit.)
  • -147 ºC
  • 8.06 psi ( 20 °C)
  • Fahrenheit: -49 ° f
    Celsius: -45 ° c
  • Very slightly soluble (0.11 g/l) (25 º C),
  • Colorless highly volatile liquid [1]
  • Stable. Extremely flammable - note low boiling point and low flash point. Incompatible with strong oxidizing agents.
  • Insoluble in water, miscible in ethanol \ ether [12]
  • 0.65 g/mL at 25 °C(lit.)

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